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Compound of Interest

Compound Name: Echinotocin

Cat. No.: B15597424

Essential Safety and Handling of Echinotocin

For research use only. Not for patient use.

Echinotocin is a neuropeptide with muscle contractile activity, isolated from sea urchins.[1]
While a specific Safety Data Sheet (SDS) for Echinotocin is not readily available, this guide
provides essential safety and logistical information based on protocols for similar peptide
compounds and general laboratory best practices. Researchers, scientists, and drug
development professionals should handle Echinotocin with care, adhering to the following
guidelines to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

The toxicological properties of Echinotocin have not been thoroughly investigated.[2] Based
on safety data for similar peptide compounds, it may be harmful if swallowed or in contact with
skin.[2][3] Therefore, appropriate personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Nitrile or latex gloves. Inspect
before use and dispose of

Hand Protection Chemical-resistant gloves ]
contaminated gloves properly.

[4]

Should comply with OSHA's
o eye and face protection
) Safety glasses with side ) )
Eye Protection ) regulations in 29 CFR
shields or goggles
1910.133 or European

Standard EN166.[5]

To protect street clothing and

Body Protection Laboratory coat ] o
skin from contamination.
Use in a well-ventilated area. If
dust is generated, a
Not generally required for NIOSH/MSHA or European

Respiratory Protection N
small quantities Standard EN 149 approved

respirator may be necessary.

[2]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Echinotocin and the safety
of laboratory personnel.

Procedural Guidelines
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Procedure

Guideline

Handling

Handle in accordance with good industrial
hygiene and safety practices.[6] Avoid contact
with skin, eyes, and clothing.[2][6] Do not eat,

drink, or smoke when using this product.[5][6]

Storage

Store in a cool, dry, and well-ventilated place.[4]
For long-term storage, refer to the Certificate of
Analysis, with some suppliers recommending

-20°C.[3] Keep the container tightly closed.[3][4]

Accidental Release and Disposal Plan

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Emergency Procedures

Situation Action
Sweep up spilled solid material, avoiding dust
Spill formation, and place it in a suitable, closed

container for disposal.[4]

Skin Contact

Wash off immediately with soap and plenty of
water.[4] Seek medical attention if irritation

persists.[3]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, lifting lower and upper eyelids.[6]

Consult a physician.[6]

Do NOT induce vomiting.[3][5] Rinse mouth with

Ingestion water and drink plenty of water afterward.[4][6]
Seek immediate medical advice.[5][6]
Dispose of contents/container to an approved
Disposal waste disposal plant in accordance with local,

state, and federal regulations.[2][3][5]
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Experimental Protocol: Reconstitution and
Aliguoting of Echinotocin

This protocol outlines the steps for safely preparing a stock solution of Echinotocin for
experimental use.

Methodology
e Preparation:
o Don all required PPE: lab coat, safety glasses, and chemical-resistant gloves.

o Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean
and uncluttered.

o Allow the vial of lyophilized Echinotocin to equilibrate to room temperature before
opening to prevent condensation.

e Reconstitution:
o Carefully open the vial.

o Using a calibrated micropipette with a sterile tip, add the appropriate volume of a suitable
solvent (e.qg., sterile water, buffer) as specified in the product's technical data sheet to
achieve the desired stock concentration.

o Gently swirl or pipette the solution up and down to ensure the peptide is fully dissolved.
Avoid vigorous shaking, which can cause denaturation.

 Aliquoting and Storage:

o Once the Echinotocin is fully dissolved, dispense the solution into smaller, single-use
aliquots in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, and date.
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o Store the aliquots at the recommended temperature (e.g., -20°C or -80°C) to minimize
freeze-thaw cycles.

Visualizing Safe Handling Workflow

The following diagram illustrates the logical flow of operations for the safe handling of
Echinotocin, from receiving to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15597424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation )

[Recelve and Inspect VlaD

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\ 4

Grepare Clean Workspace

\ J

Hanflling )
\ 4

Reconstitute Echinotocir)

A4

Aliquot for Storage

A

A
Perform Experiment
- /

4 Cleanup and Disposal )
\ 4

Gecontaminate Workspace)

\4
Dispose of Waste
(Tips, Tubes, Gloves)

\ 4

Doff PPE

\ 4

[Wash Hands Thoroughla

Click to download full resolution via product page

- J

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15597424?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

